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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of the fungicide

Procymidone in various matrices using an isotope dilution method with Procymidone-d5 as an

internal standard. The use of a stable isotope-labeled internal standard is the gold standard for

quantitative mass spectrometry, as it accurately corrects for variations in sample preparation,

matrix effects, and instrument response.

Principle of Isotope Dilution Mass Spectrometry
(IDMS)
Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for the

quantification of chemical substances. It involves the addition of a known amount of an

isotopically labeled version of the analyte (in this case, Procymidone-d5) to the sample. This

"spiked" sample is then subjected to extraction, cleanup, and analysis by mass spectrometry.

The key principle is that the isotopically labeled internal standard is chemically identical to the

native analyte and will therefore behave identically during the entire analytical process. Any
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loss of the analyte during sample preparation will be accompanied by a proportional loss of the

internal standard. The mass spectrometer can differentiate between the native analyte and the

internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the

signal from the native analyte to that of the internal standard, the concentration of the analyte in

the original sample can be determined with high precision and accuracy.

Experimental Protocols
This section details the necessary steps for the analysis of Procymidone using Procymidone-d5

as an internal standard, from sample preparation to data analysis.

Reagents and Materials
Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade)

Reagents: Formic acid, Ammonium acetate

Standards: Procymidone (analytical standard), Procymidone-d5 (internal standard)

Extraction Salts: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl)

Dispersive Solid-Phase Extraction (d-SPE): Primary secondary amine (PSA) sorbent

Syringe filters: 0.22 µm

Standard Solution Preparation
Stock Solutions (1000 µg/mL):

Accurately weigh approximately 10 mg of Procymidone and Procymidone-d5 into separate

10 mL volumetric flasks.

Dissolve in and bring to volume with methanol.

Intermediate Standard Solutions (10 µg/mL):

Pipette 100 µL of each stock solution into separate 10 mL volumetric flasks and bring to

volume with methanol.
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Calibration Curve Standards:

Prepare a series of calibration standards by serially diluting the intermediate Procymidone

standard solution with an appropriate solvent (e.g., 50:50 acetonitrile/water) to achieve

concentrations ranging from 0.5 to 100 ng/mL.

Spike each calibration standard with a constant concentration of the Procymidone-d5

internal standard (e.g., 20 ng/mL).

Sample Preparation (QuEChERS Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for pesticide residue analysis in food matrices.

Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of a fruit

or vegetable).

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with a known amount of the Procymidone-d5 internal standard solution

(e.g., to achieve a final concentration of 20 ng/g in the sample).

Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the supernatant (acetonitrile layer).

Transfer it to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄

and 50 mg PSA).
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Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

Final Extract:

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

LC-MS/MS Instrumental Parameters
The following are typical starting parameters for the LC-MS/MS analysis of Procymidone.

These may need to be optimized for your specific instrumentation and application.

Table 1: Liquid Chromatography (LC) Parameters

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium acetate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium acetate

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient
Start at 10% B, ramp to 95% B over 8 minutes,

hold for 2 minutes, return to initial conditions.

Table 2: Mass Spectrometry (MS) Parameters
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Collision Gas Argon

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)
(Quantifier)

Product Ion
(m/z)
(Qualifier)

Collision
Energy (eV)

Procymidone 284.1 96.1 256.1 15

Procymidone-d5 289.1 96.1 261.1 15

Note: The precursor ion for Procymidone-d5 is 5 Da higher than that of Procymidone due to the

five deuterium atoms. The product ions may be the same or slightly different depending on the

fragmentation pattern. The values provided are typical and should be optimized.

Data Analysis and Calculation
The concentration of Procymidone in the sample is calculated using the internal standard

method. This involves generating a calibration curve by plotting the ratio of the analyte peak

area to the internal standard peak area against the concentration of the analyte for a series of

calibration standards.

Calculation Workflow
Obtain Peak Areas: Integrate the peak areas for the quantifier MRM transitions of both

Procymidone and Procymidone-d5 in the chromatograms of the calibration standards and

the samples.
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Calculate Response Ratio: For each standard and sample, calculate the response ratio

(RR):

RR = (Peak Area of Procymidone) / (Peak Area of Procymidone-d5)

Generate Calibration Curve:

Plot the Response Ratio (y-axis) against the known concentration of Procymidone in the

calibration standards (x-axis).

Perform a linear regression to obtain the equation of the line (y = mx + c), where 'm' is the

slope and 'c' is the y-intercept.

Calculate Procymidone Concentration in the Sample:

Using the Response Ratio calculated for the sample, determine the concentration of

Procymidone in the prepared sample extract using the calibration curve equation:

Concentration in extract (ng/mL) = (RR_sample - c) / m

Calculate Final Concentration in the Original Sample:

Account for the initial sample weight and extraction volumes to calculate the final

concentration in the original sample matrix (e.g., in mg/kg).

Final Concentration (mg/kg) = (Concentration in extract (ng/mL) * Final extract volume

(mL)) / (Initial sample weight (g))

Illustrative Calculation Formula
A simplified formula for calculating the concentration of Procymidone in a sample is as follows:

Canalyte = (Aanalyte / AIS) * (CIS / RRF)

Where:

Canalyte = Concentration of Procymidone in the sample

Aanalyte = Peak area of Procymidone in the sample
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AIS = Peak area of Procymidone-d5 in the sample

CIS = Concentration of Procymidone-d5 added to the sample

RRF = Relative Response Factor (determined from the slope of the calibration curve)

Quantitative Data Summary
The following tables provide representative data for method validation parameters that can be

expected when using this protocol.

Table 4: Linearity of Calibration Curve

Concentration (ng/mL) Response Ratio (Analyte/IS)

0.5 Example Value

1.0 Example Value

5.0 Example Value

10.0 Example Value

25.0 Example Value

50.0 Example Value

100.0 Example Value

Correlation Coefficient (r²) > 0.995

Table 5: Accuracy and Precision (Recovery and RSD)
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Matrix
Spiked
Concentration
(mg/kg)

Mean Recovery (%)
(n=5)

Relative Standard
Deviation (RSD)
(%)

Fruit 0.01 95 - 105 < 10

0.1 92 - 108 < 8

1.0 90 - 110 < 5

Vegetable 0.01 93 - 107 < 12

0.1 90 - 110 < 10

1.0 88 - 112 < 7

Table 6: Method Detection and Quantification Limits

Parameter Typical Value (mg/kg)

Limit of Detection (LOD) 0.005

Limit of Quantification (LOQ) 0.01

Visualizations
Experimental Workflow
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Caption: Workflow for Procymidone analysis using an internal standard.
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Caption: Logical flow for calculating the final concentration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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